Cas no 1176419-68-3 (3-Bromobenzylguanidinium hemisulphate)

• Product Name: 3-Bromobenzylguanidinium hemisulphate
• CAS No: 1176419-68-3
• MF: C₁₆H₂₂Br₂N₆O₄S
• MW: 554.256680011749
• MDL: MFCD08445449
• CID: 5176919
• Update Time: 2026-03-05

3-Bromobenzylguanidinium hemisulphate Chemical and Physical Properties

Names and Identifiers

• 3-bromobenzylguanidinium hemisulphate
• 3-Bromobenzylguanidinium hemisulfate
• 3-Bromobenzylguanidinium hemisulphate

• MDL： MFCD08445449
• Inchi： 1S/2C8H10BrN3.H2O4S/c2*9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h2*1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key： XSQAXAFTHFSOLL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C/[NH+]=C(\N)/N.BrC1=CC=CC(=C1)C/[NH+]=C(\N)/N.S(=O)(=O)([O-])[O-]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 221

Additional information on 3-Bromobenzylguanidinium hemisulphate

3-Bromobenzylguanidinium Hemisulphate: A Comprehensive Overview

3-Bromobenzylguanidinium hemisulphate, with the CAS number 1176419-68-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties and potential applications in various industries. Recent advancements in chemical synthesis and characterization techniques have shed new light on its properties, making it a subject of intense research.

The molecular structure of 3-bromobenzylguanidinium hemisulphate consists of a guanidinium group attached to a bromobenzyl moiety. The guanidinium group, a derivative of guanine, is known for its ability to form hydrogen bonds, which contributes to the compound's solubility and reactivity. The bromobenzyl group introduces aromaticity and electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical environments.

Recent studies have explored the synthesis of 3-bromobenzylguanidinium hemisulphate through various routes, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research and industrial applications. The use of advanced spectroscopic techniques, such as NMR and IR spectroscopy, has provided detailed insights into the compound's molecular structure and bonding.

One of the most promising applications of 3-bromobenzylguanidinium hemisulphate lies in its potential as a precursor for advanced materials. Researchers have investigated its role in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 3-bromobenzylguanidinium hemisulphate has shown potential in pharmaceutical research. Its unique combination of functional groups makes it a candidate for drug delivery systems and bioactive molecules. Recent studies have explored its ability to interact with biological molecules, such as proteins and nucleic acids, opening new avenues for therapeutic applications.

The physical properties of 3-bromobenzylguanidinium hemisulphate, including its melting point, solubility, and thermal stability, have been extensively characterized. These properties are critical for determining its suitability in various industrial processes. For instance, its high thermal stability makes it a candidate for high-temperature applications in chemical manufacturing.

From an environmental perspective, the synthesis and application of 3-bromobenzylguanidinium hemisulphate have been evaluated for their sustainability. Researchers have explored green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 3-bromobenzylguanidinium hemisulphate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, make it a valuable addition to the arsenal of modern chemistry. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.